Cas no 82467-94-5 (1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-, (3R)-)
82467-94-5 structure
Product Name:1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-, (3R)-
CAS No:82467-94-5
MF:C12H16O2
MW:192.254243850708
CID:2717361
PubChem ID:54753664
Update Time:2024-03-01
1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-, (3R)-
- 82467-94-5
- SCHEMBL12440329
- (R)-3-Butyl-4,5-dihydroisobenzofuran-1(3H)-one
-
- Inchi： 1S/C12H16O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h5,7,11H,2-4,6,8H2,1H3/t11-/m1/s1
- InChI Key： ZPIKVDODKLJKIN-LLVKDONJSA-N
- SMILES： C1(=O)C2=C(CCC=C2)[C@@H](CCCC)O1
Computed Properties
- Exact Mass: 192.115029749g/mol
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-, (3R)- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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